Cas no 106670-25-1 (2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine)

• Product Name: 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine
• CAS No: 106670-25-1
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 1183853
• PubChem ID: 13839210
• Update Time: 2025-08-05

2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(1-naphthalenylmethyl)thio]-
• 1-Amino-4-(1-naphthyl)-3-thiabutane
• AKOS000188481
• G24577
• EN300-53547
• 2-[(NAPHTHALEN-1-YLMETHYL)SULFANYL]ETHANAMINE
• 106670-25-1
• 2-(naphthalen-1-ylmethylsulfanyl)ethanamine
• 2-{[(naphthalen-1-yl)methyl]sulfanyl}ethan-1-amine
• 2-[(naphthalen-1-ylmethyl)sulfanyl]ethan-1-amine
• SCHEMBL9867788
• CS-0251097
• CCG-295959
• 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine

• Inchi： 1S/C13H15NS/c14-8-9-15-10-12-6-3-5-11-4-1-2-7-13(11)12/h1-7H,8-10,14H2
• InChI Key： YSIYYYWNPCHYKN-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 217.09252066g/mol
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 375.1±25.0 °C at 760 mmHg
• Flash Point: 180.7±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine

Recent Advances in the Study of 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine (CAS: 106670-25-1)

2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine (CAS: 106670-25-1) is a sulfur-containing naphthalene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive compound, particularly in the context of enzyme inhibition, receptor modulation, and antimicrobial activity. This research briefing synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest is the compound's role as a modulator of sulfhydryl-containing enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine exhibits potent inhibitory effects on certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing a unique interaction with the active site cysteine residue via its sulfanylethanamine moiety.

In addition to its enzyme inhibitory properties, recent research has also investigated the compound's potential as an antimicrobial agent. A 2024 preprint on bioRxiv reported that 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine displays broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

Further investigations have explored the pharmacokinetic profile of 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine. A recent ACS Pharmacology & Translational Science article highlighted its favorable metabolic stability and oral bioavailability in rodent models, suggesting its potential for further development as a therapeutic agent. However, the study also noted challenges related to its off-target effects, particularly on hepatic enzymes, which warrant further optimization.

In summary, 2-(Naphthalen-1-ylmethyl)sulfanylethan-1-amine (CAS: 106670-25-1) represents a promising scaffold for drug discovery, with demonstrated activities in enzyme inhibition and antimicrobial applications. Ongoing research aims to refine its selectivity and pharmacokinetic properties to unlock its full therapeutic potential. Future studies may explore its utility in combination therapies or as a lead compound for the development of novel bioactive molecules.